molecular formula C12H13N5S B8601615 N2-[2-(3H-Imidazol-4-yl)-ethyl]-benzothiazole-2,6-diamine

N2-[2-(3H-Imidazol-4-yl)-ethyl]-benzothiazole-2,6-diamine

Cat. No. B8601615
M. Wt: 259.33 g/mol
InChI Key: YVTLCNQBQIOOHD-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N2-[2-(3H-Imidazol-4-yl)-ethyl]-benzothiazole-2,6-diamine is a useful research compound. Its molecular formula is C12H13N5S and its molecular weight is 259.33 g/mol. The purity is usually 95%.
BenchChem offers high-quality N2-[2-(3H-Imidazol-4-yl)-ethyl]-benzothiazole-2,6-diamine suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N2-[2-(3H-Imidazol-4-yl)-ethyl]-benzothiazole-2,6-diamine including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

N2-[2-(3H-Imidazol-4-yl)-ethyl]-benzothiazole-2,6-diamine

Molecular Formula

C12H13N5S

Molecular Weight

259.33 g/mol

IUPAC Name

2-N-[2-(1H-imidazol-5-yl)ethyl]-1,3-benzothiazole-2,6-diamine

InChI

InChI=1S/C12H13N5S/c13-8-1-2-10-11(5-8)18-12(17-10)15-4-3-9-6-14-7-16-9/h1-2,5-7H,3-4,13H2,(H,14,16)(H,15,17)

InChI Key

YVTLCNQBQIOOHD-UHFFFAOYSA-N

Canonical SMILES

C1=CC2=C(C=C1N)SC(=N2)NCCC3=CN=CN3

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of [2-(3H-Imidazol-4-yl)-ethyl]-(6-nitro-benzothiazol-2-yl)-amine (Example 23(b), 80 mg, 0.28 mmol) in ethanol (5 mL) and THF (1.5 mL) was added tin(II) chloride dihydrate (312 mg, 5 eq.). The mixture was heated at reflux for 2 hours. The reaction mixture was cooled to room temperature, diluted with ethyl acetate (50 mL) then treated with 2 M aqueous NaOH (20 mL). The organic layer was separated, dried over MgSO4 and concentrated to give a yellow residue. The residue was subjected to silica gel column chromatography (10–15% 2M ammonia/methanol in CH2Cl2) to give the final product (41 mg, 56%). 1H NMR (CD3OD) δ: 7.65 (s, 1H), 7.23 (d, 1H, 8.5 Hz), 6.98 (d, 1H, J=1.8 Hz), 6.91 (s, 1H), 6.72 (dd, 1H, J=1.8, 8.5 Hz), 3.64 (t, 2H, J=7.3 Hz), 2.95 (t, 2H, J=7.3 Hz).
Quantity
80 mg
Type
reactant
Reaction Step One
Quantity
312 mg
Type
reactant
Reaction Step One
Quantity
5 mL
Type
solvent
Reaction Step One
Name
Quantity
1.5 mL
Type
solvent
Reaction Step One
Name
Quantity
20 mL
Type
reactant
Reaction Step Two
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Quantity
50 mL
Type
solvent
Reaction Step Four
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Five
Yield
56%

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.